Cas no 106906-27-8 (1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol and 2,2,4-trimethyl-1,3-pentanediol)

• Product name: 1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol and 2,2,4-trimethyl-1,3-pentanediol
• CAS No: 106906-27-8
• MF: C₈H₆O₄^.C₈H₁₈O₂^.C₆H₁₄O₃
• MW: 446.53172
• CID: 1182443
• PubChem ID: 44147489

1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol and 2,2,4-trimethyl-1,3-pentanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol and 2,2,4-trimethyl-1,3-pentanediol
• benzene-1,3-dicarboxylic acid,2-ethyl-2-(hydroxymethyl)propane-1,3-diol,2,2,4-trimethylpentane-1,3-diol
• 106906-27-8

• Inchi： InChI=1S/C8H6O4.C8H18O2.C6H14O3/c9-7(10)5-2-1-3-6(4-5)8(11)12;1-6(2)7(10)8(3,4)5-9;1-2-6(3-7,4-8)5-9/h1-4H,(H,9,10)(H,11,12);6-7,9-10H,5H2,1-4H3;7-9H,2-5H2,1H3
• InChI Key： SNSKVUFLOVIQOQ-UHFFFAOYSA-N
• SMILES： CCC(CO)(CO)CO.CC(C)C(C(C)(C)CO)O.C1=CC(=CC(=C1)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 446.25158279g/mol
• Monoisotopic Mass: 446.25158279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 337
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176Ų